Cas no 1260795-86-5 (2-Ethynyl-4-methyl-1-nitrobenzene)

• Product Name: 2-Ethynyl-4-methyl-1-nitrobenzene
• CAS No: 1260795-86-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 6164948
• PubChem ID: 55264853
• Update Time: 2025-09-23

2-Ethynyl-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• AKOS006307540
• 2-ethynyl-4-methyl-1-nitrobenzene
• 1260795-86-5
• EN300-1855035
• 2-Ethynyl-4-methyl-1-nitrobenzene

• Inchi： 1S/C9H7NO2/c1-3-8-6-7(2)4-5-9(8)10(11)12/h1,4-6H,2H3
• InChI Key： QFGPYRPIXRAMQK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1C#C)=O

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Ethynyl-4-methyl-1-nitrobenzene

Research Briefing on 2-Ethynyl-4-methyl-1-nitrobenzene (CAS: 1260795-86-5) in Chemical Biology and Pharmaceutical Applications

2-Ethynyl-4-methyl-1-nitrobenzene (CAS: 1260795-86-5) is a nitroaromatic compound with a terminal alkyne functional group, which has garnered increasing attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and bioconjugation. Recent studies have explored its role as a building block for the synthesis of more complex molecules, particularly in click chemistry and targeted drug delivery systems. This briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological relevance, and emerging applications.

One of the key areas of interest for 2-Ethynyl-4-methyl-1-nitrobenzene is its utility in bioorthogonal chemistry. The terminal alkyne group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click reaction for labeling biomolecules. Recent work published in Journal of Medicinal Chemistry (2023) demonstrated its successful incorporation into small-molecule probes for imaging cellular processes, leveraging the nitro group for additional photophysical tuning. The compound's stability under physiological conditions makes it particularly attractive for in vivo applications.

In pharmaceutical research, 2-Ethynyl-4-methyl-1-nitrobenzene has shown promise as a precursor for anticancer agents. A 2024 study in European Journal of Medicinal Chemistry reported its use in synthesizing novel kinase inhibitors, where the nitro group participated in key hydrogen-bonding interactions with target proteins. Molecular docking simulations revealed that derivatives of this compound exhibited high binding affinity to specific oncogenic kinases, suggesting potential for targeted cancer therapies. The methyl group at the 4-position was found to significantly influence the compounds' pharmacokinetic properties.

The compound's photochemical properties have also been investigated for therapeutic applications. Research published in Chemical Communications (2024) explored its use as a photoactivatable protecting group, where the nitro functionality enables controlled release of bioactive molecules upon light irradiation. This approach shows particular promise for spatiotemporal control in drug delivery systems, with potential applications in precision medicine. The ethynyl group in these systems serves as a convenient handle for further functionalization.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 2-Ethynyl-4-methyl-1-nitrobenzene production. A 2023 Organic Process Research & Development publication detailed an optimized palladium-catalyzed coupling protocol that achieves >95% yield while minimizing hazardous byproducts. This development addresses previous challenges in large-scale synthesis, making the compound more accessible for industrial applications. The improved synthetic route also enables the production of deuterated analogs for mechanistic studies.

Safety and toxicological assessments of 2-Ethynyl-4-methyl-1-nitrobenzene have progressed significantly. Recent in vitro studies indicate moderate cytotoxicity at concentrations above 50 μM, with the nitro group identified as the primary determinant of this activity. However, structure-activity relationship studies suggest that appropriate derivatization can mitigate these effects while maintaining desired biological activity. These findings underscore the importance of careful molecular design when developing this compound for therapeutic applications.

Looking forward, several research directions appear particularly promising for 2-Ethynyl-4-methyl-1-nitrobenzene. These include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, development as a covalent warhead for irreversible inhibitors, and application in bioimaging probes with near-infrared emission. The compound's unique combination of functional groups provides multiple handles for chemical modification, offering broad potential across chemical biology and drug discovery. Continued research will likely focus on optimizing its physicochemical properties for specific therapeutic applications while maintaining favorable safety profiles.